Cas no 55930-44-4 ((1R,2R)-2-(2-hydroxyethyl)-3,4-bis(hydroxymethyl)cyclopent-3-en-1-ol)

• Product Name: (1R,2R)-2-(2-hydroxyethyl)-3,4-bis(hydroxymethyl)cyclopent-3-en-1-ol
• CAS No: 55930-44-4
• Molecular Formula: C₉H₁₆O₄
• Molecular Weight: 188.22094
• CID: 1595911
• PubChem ID: 154373

(1R,2R)-2-(2-hydroxyethyl)-3,4-bis(hydroxymethyl)cyclopent-3-en-1-ol Properties

Names and Identifiers

• (1R,2R)-2-(2-hydroxyethyl)-3,4-bis(hydroxymethyl)cyclopent-3-en-1-ol
• 1-Cyclopentene-1,2-dimethanol, 4-hydroxy-3-(2-hydroxyethyl)-, (3R,4R)-
• eucommiol
• AKOS040763755
• SCHEMBL422795
• 55930-44-4
• HY-N7944
• CS-0138856
• DTXSID80204529
• C17878
• CHEBI:133889
• C9H16O4
• DA-53058

• InChIKey： UALKMMWWGMFYEX-VXNVDRBHSA-N
• Inchi： InChI=1S/C9H16O4/c10-2-1-7-8(5-12)6(4-11)3-9(7)13/h7,9-13H,1-5H2/t7-,9-/m1/s1
• SMILES： C1C(C(C(=C1CO)CO)CCO)O

Computed Properties

• Exact Mass: 188.10488
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 188.10485899g/mol
• Heavy Atom Count: 13
• Complexity: 200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.4
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 80.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Iridoids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoids and derivatives